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Compound of Interest

Compound Name: 5-Bromo-2-isopropoxyaniline

Cat. No.: B1517551 Get Quote

An In-Depth Technical Guide to the Health and Safety of 5-Bromo-2-isopropoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Statement of Hazard
5-Bromo-2-isopropoxyaniline is a halogenated aromatic amine, a class of compounds that

requires careful handling due to potential toxicological effects. Based on available safety data,

this compound is classified as an irritant to the skin and eyes and may cause respiratory

irritation.[1][2] All handling procedures must be conducted with appropriate engineering controls

and personal protective equipment to minimize exposure. This guide provides a comprehensive

overview of the known hazards and details the necessary protocols for its safe use in a

research and development setting.

Chemical Identification and Properties
Proper identification is the foundation of chemical safety. The properties listed below are critical

for understanding the substance's behavior under various laboratory conditions.
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Identifier Value Source(s)

Chemical Name 5-Bromo-2-isopropoxyaniline [3][4][5]

CAS Number 1019442-22-8 [3][4]

Molecular Formula C₉H₁₂BrNO [5][6]

Molecular Weight 230.10 g/mol [2][6]

Predicted Boiling Point 296.3 ± 20.0 °C [3]

Predicted Density 1.392 ± 0.06 g/cm³ [3]

Storage Conditions

Keep in a dark, cool, dry place

under an inert atmosphere (2-

8°C recommended)

[3][6][7]

Hazard Analysis and GHS Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information. 5-Bromo-2-isopropoxyaniline is classified as hazardous.

GHS Hazard Pictograms and Statements
The following diagram illustrates the GHS pictograms associated with this chemical, which

visually convey the primary hazards.

GHS Pictogram Associated Hazards

Hazard Statements H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Pictogram for Irritants.

Summary of GHS Classification
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Hazard Class Category Hazard Statement Signal Word

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Irritation
Category 2 / 2A

H319: Causes serious

eye irritation
Warning

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
Warning

Sources:[1][2]

Expert Insight: The aniline substructure is a well-known toxicophore that can cause

methemoglobinemia, although specific data for this molecule is lacking. The presence of a

bromine atom can enhance its persistence and potential for bioaccumulation. Therefore,

treating this compound with a high degree of caution beyond its formal GHS classification is

prudent.

Exposure Controls and Personal Protection
Minimizing exposure is paramount. A multi-layered approach combining engineering controls

and Personal Protective Equipment (PPE) is required.

Engineering Controls
Ventilation: All manipulations of 5-Bromo-2-isopropoxyaniline, especially handling of the

solid powder, must be performed in a certified chemical fume hood to prevent inhalation of

dust or vapors.[7][8] The system should provide sufficient air exchange to keep

concentrations well below any established exposure limits.[7]

Containment: For procedures with a higher risk of aerosolization, use of a glove box is

recommended.

Personal Protective Equipment (PPE)
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The selection of PPE is dictated by the specific laboratory operation. The following flowchart

provides a decision-making framework for selecting appropriate PPE.

Start: Handling
5-Bromo-2-isopropoxyaniline

What is the task?

Weighing Solid

Solid

Preparing/Using Solution

Solution

Required PPE:
- Nitrile Gloves (Double-gloved)

- Chemical Splash Goggles & Face Shield
- Lab Coat (Buttoned)

- Vapor Respirator (if fume hood is inadequate)

Required PPE:
- Nitrile Gloves

- Chemical Splash Goggles
- Lab Coat (Buttoned)

Click to download full resolution via product page

Caption: PPE Selection Workflow.

Detailed PPE Specifications:

Hand Protection: Wear nitrile gloves. Always inspect gloves before use and use proper

removal technique to avoid skin contact.[8] For handling the solid, double-gloving is

recommended.

Eye/Face Protection: Use chemical safety goggles that meet government standards (e.g.,

NIOSH or EN 166).[8] When handling larger quantities or the solid form, a face shield should

be worn in addition to goggles.[8]

Skin and Body Protection: A buttoned, long-sleeved lab coat is mandatory.[7] For tasks with a

significant splash risk, a chemical-resistant apron should be used.[7]
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Respiratory Protection: A NIOSH-approved vapor respirator may be necessary if engineering

controls are insufficient to prevent inhalation.[7][9]

Safe Handling and Storage Protocols
Adherence to strict protocols is essential for preventing accidental exposure and maintaining

the integrity of the compound.

Protocol for Safe Handling
Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clear of incompatible materials, such as strong oxidizing agents.[10][11]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.[8][12] Do not eat, drink, or smoke in the work area.[10][12]

Manipulation: Avoid all personal contact, including inhalation of dust and contact with skin

and eyes.[12] Use tools (spatulas, scoops) to handle solids to avoid direct contact.

Waste: All contaminated materials (gloves, wipes, pipette tips) must be disposed of as

hazardous chemical waste according to institutional and local regulations.[11][13]

Storage Protocol
Container: Keep the container tightly closed when not in use.[7][10]

Atmosphere: Store under an inert gas (e.g., Argon or Nitrogen) as the compound may be air-

sensitive.[7][8][10]

Conditions: Store in a cool, dry, dark, and well-ventilated place, away from incompatible

substances.[7][10] A refrigerated environment (2-8°C) is often recommended.[6][7]

Security: Store in a locked cabinet or an area with restricted access.[12][13]

Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate harm. All personnel

must be familiar with these procedures.
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First-Aid Measures
The immediate first aid response is critical. The general principle is to remove the individual

from the source of exposure and decontaminate them.[14]

Exposure Route First-Aid Protocol

Inhalation

1. Remove the person to fresh air and keep

them at rest in a position comfortable for

breathing.[10][13] 2. If breathing is difficult or

has stopped, provide artificial respiration.[13]

[15] 3. Seek immediate medical attention.[7][10]

Skin Contact

1. Immediately remove all contaminated

clothing.[12] 2. Wash the affected skin with

plenty of soap and water for at least 15 minutes.

[10][13] 3. If skin irritation occurs or persists,

seek medical attention.[7]

Eye Contact

1. Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes, holding

the eyelids open.[10][13][16] 2. Remove contact

lenses, if present and easy to do so. Continue

rinsing.[10][13] 3. Seek immediate medical

attention from an ophthalmologist.[10][17]

Ingestion

1. Rinse the mouth thoroughly with water.[8][10]

Do NOT induce vomiting.[7][15] 2. Give small

sips of water to drink.[14][16] 3. Never give

anything by mouth to an unconscious person.[8]

4. Call a poison control center or doctor

immediately for advice.[7][10][13]

Accidental Release Measures: Spill Response Workflow
In the event of a spill, a systematic response is required to ensure personnel safety and proper

cleanup.
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Spill Occurs

Evacuate immediate area.
Alert personnel.

Assess spill size & location.
Is it a major spill?

Call Emergency Services.
Do not attempt cleanup.

Yes

Proceed with cleanup.

No

Don appropriate PPE:
- Double gloves

- Respirator
- Goggles & Face Shield

- Lab Coat/Apron

Contain the spill.
Cover with an inert absorbent
(e.g., vermiculite, dry sand).

Sweep or scoop up absorbed material.
Place in a sealed, labeled

hazardous waste container.

Decontaminate the area
with soap and water.
Wash all equipment.

Dispose of all materials
as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for Responding to a Chemical Spill.
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Protocol for Spill Cleanup:

Personal Protection: Ensure adequate personal protective equipment is worn before

approaching the spill.[8]

Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.[8]

Containment: Prevent the product from entering drains.[8][10]

Cleanup: Absorb the spilled material with an inert substance like vermiculite, dry sand, or

earth.[7] Do not use combustible materials like sawdust.[10] Pick up and arrange for disposal

without creating dust.[8]

Final Steps: Once the material is collected, place it in a suitable, closed, and labeled

container for disposal.[8] Clean the spill area thoroughly.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[8]

Specific Hazards: Upon combustion, the compound may decompose to release toxic and

corrosive fumes, including carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.

[8][10]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[8][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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